Cas no 80444-75-3 (2-Pyrrolidinone, 1-ethyl-5-octyl-)
80444-75-3 structure
Product Name:2-Pyrrolidinone, 1-ethyl-5-octyl-
CAS No:80444-75-3
MF:C14H27NO
MW:225.370284318924
CID:705611
PubChem ID:12771040
Update Time:2025-04-19
2-Pyrrolidinone, 1-ethyl-5-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-ethyl-5-octyl-
- 1-ethyl-5-octylpyrrolidin-2-one
- SCHEMBL11364946
- DTXSID10509453
- 80444-75-3
-
- Inchi: 1S/C14H27NO/c1-3-5-6-7-8-9-10-13-11-12-14(16)15(13)4-2/h13H,3-12H2,1-2H3
- InChI Key: TXBGBSIYQLNVHI-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCCCCCCC)N1CC
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.3Ų
2-Pyrrolidinone, 1-ethyl-5-octyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
80444-75-3 (2-Pyrrolidinone, 1-ethyl-5-octyl-) Related Products
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2556-73-2(N-Methylcaprolactam)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 872-50-4(N-Methylpyrrolidone)
- 996-97-4(N,N-Diethyloctanamide)
- 59227-89-3(Laurocapram)
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